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Compound of Interest

Compound Name: Trioctyl borate

Cat. No.: B1581615 Get Quote

An In-depth Technical Guide to Trioctyl Borate: Core Molecular Properties

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental chemical properties is paramount. This guide provides the core

molecular information for trioctyl borate, a borate ester.

Core Molecular Data
Trioctyl borate is an organic compound, specifically the triester of boric acid and octanol.[1] Its

fundamental molecular properties are summarized below.

Property Value

Molecular Formula C₂₄H₅₁BO₃[1][2][3]

Molecular Weight 398.5 g/mol [1][2]

Synonyms
Tri-n-octyl borate, Boric acid (H₃BO₃), trioctyl

ester, Trioctyloxyborane[2]

Physical Description Liquid[2]

Molecular Composition
The chemical formula C₂₄H₅₁BO₃ indicates the elemental composition of a single molecule of

trioctyl borate. This composition can be visualized as a central borate group connected to

three octyl chains.
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Caption: Molecular components of trioctyl borate.

Experimental Protocols
The determination of the molecular weight and formula of a compound like trioctyl borate is

typically achieved through standard analytical chemistry techniques.

Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of

a compound with high accuracy. The compound is ionized, and the mass-to-charge ratio of

the resulting ions is measured.

Elemental Analysis: This method determines the percentage composition of each element

(carbon, hydrogen, oxygen, boron) in the compound. These percentages are then used to

derive the empirical formula, which, in conjunction with the molecular weight from MS,

confirms the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural

elucidation, ¹H, ¹³C, and ¹¹B NMR can confirm the presence and connectivity of the different

groups within the molecule, thereby corroborating the molecular formula.

The detailed standard operating procedures for these techniques are foundational in analytical

chemistry and are not specific to trioctyl borate. Researchers should refer to standard

laboratory protocols for operating these instruments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trioctyl borate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581615#trioctyl-borate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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